Cas no 94226-97-8 (1-Propanol, 3-bromo-, propanoate)

• Product Name: 1-Propanol, 3-bromo-, propanoate
• CAS No: 94226-97-8
• MF: C₆H₁₃BrO₃
• MW: 213.069621801376
• CID: 2817772
• Update Time: 2023-08-07

1-Propanol, 3-bromo-, propanoate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-bromo-, propanoate
• Propanoic acid--3-bromopropan-1-ol (1/1)

• Inchi： 1S/C3H7BrO.C3H6O2/c4-2-1-3-5;1-2-3(4)5/h5H,1-3H2;2H2,1H3,(H,4,5)
• InChI Key： NLAAWFFTTCCKRL-UHFFFAOYSA-N
• SMILES： BrCCCO.OC(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 56.5
• Topological Polar Surface Area: 57.5